N-acetyl Dapsone D4
Description
N-acetyl Dapsone D4 is the deuterium labeled N-acetyl Dapsone, which is a metabolite of Dapsone.
Scientific Research Applications
1. Metabolic and Detoxification Pathways
N-acetylation is a significant metabolic pathway for Dapsone, a process primarily occurring in the liver and involving the enzyme NAT2. Research highlights the importance of this metabolic pathway in the context of dapsone-associated methemoglobinemia, where impaired N-acetylation activity is a risk factor for hematologic and neurologic toxicity (Abouraya et al., 2012). Furthermore, dapsone's N-acetylation is shown to be affected by cancer chemotherapy, indicating an acceleration of N-acetylation in response to chemotherapy (Philip, Harper, & Rogers, 2004).
2. Pharmacogenetics and Disease Risk
The role of N-acetylation in disease risk is explored in research focusing on bladder cancer and lymphoma. Studies suggest that genetically determined polymorphisms of N-acetylation, as assessed using dapsone, do not represent a significant predisposing factor for spontaneous bladder cancer in Japanese patients (Horai, Fujita, & Ishizaki, 2004). Similarly, no significant association between N-acetylation and oxidation phenotypes and lymphoma has been found (Philip, Rogers, & Harper, 2004).
3. Genetic Associations with Adverse Drug Reactions
Research also delves into the association between genetic factors, such as HLA profiles, and adverse reactions to dapsone. The study by Wang et al. (2013) on leprosy patients in China suggests an association between the HLA-B*1301 allele and dapsone-induced hypersensitivity reactions, highlighting the complex interplay between genetics and drug responses (Wang et al., 2013).
4. Therapeutic Applications and Modifications
Dapsone has been explored for its therapeutic applications beyond its traditional uses. For instance, its potential in treating glioma has been studied, with modifications to its molecular structure enhancing its anti-glioma activity (Karpel-Massler et al., 2017). Additionally, the development of polymeric nanocapsules containing dapsone for skin diseases showcases innovative drug delivery systems (Colomé et al., 2017).
properties
Molecular Formula |
C14H10D4N2O3S |
|---|---|
Molecular Weight |
294.36 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
